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Get Quote

SR-0813 has emerged as a potent and highly selective chemical probe for the ENL/AF9

YEATS domains, playing a crucial role in advancing research into acute leukemia.[1][2][3][4]

This guide provides a detailed comparison of SR-0813's binding affinity and selectivity against

other bromodomains, supported by experimental data and methodologies.

Quantitative Selectivity Profile of SR-0813

The selectivity of SR-0813 has been rigorously evaluated across various protein families,

demonstrating a remarkable specificity for the ENL and AF9 YEATS domains. The following

table summarizes the key quantitative data from biochemical and cellular assays.
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] ] Selectivity
Target Domain  Assay Type Metric Value (nM)
Note
ENL YEATS o
) HTRF IC50 25 Potent Inhibition
Domain
SPR Kd 30 High Affinity
Target
CETSA EC50 205 Engagement in
Cells
AF9 YEATS o
) HTRF IC50 311 Potent Inhibition
Domain
Target
CETSA EC50 76 Engagement in
Cells
YEATS2 & _ _ _
Peptide Array & Highly selective
YEATS4 - - _
] SPR against[1][3][5]
Domains
BRD4 BD1 HTRF - - Inactive[1][5][6]
- No off-targets
] BROMOscan® % Ctrl @ 10 uM >90% for all identified[1][3][5]
Bromodomains
[6]
YSK4 Over 100-fold
(MAP3K19) KINOMEscan Kd 3,500 lower affinity
Kinase than ENL[1][3]
Minimal off-
467 Other
] KINOMEscan % Ctrl @ 10 uM >90% for most targets
Kinases _ -
identified[1]

» IC50: Half-maximal inhibitory concentration.

» Kd: Dissociation constant, a measure of binding affinity.
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o EC50: Half-maximal effective concentration in cellular assays.

e CETSA: Cellular Thermal Shift Assay.

o HTRF: Homogeneous Time-Resolved Fluorescence.

e SPR: Surface Plasmon Resonance.

e BROMOscan® & KINOMEscan: Commercially available binding assays.

SR-0813 demonstrates potent inhibition of both ENL and AF9 YEATS domains.[1][2][7] While
HTRF assays suggest a preference for ENL (IC50 of 25 nM) over AF9 (IC50 of 311 nM),
cellular target engagement measured by CETSA indicates potent activity against both (EC50 of
205 nM for ENL and 76 nM for AF9), suggesting SR-0813 is a dual inhibitor of ENL and AF9 in
cells.[1][3][5]

Crucially, SR-0813 shows exceptional selectivity against other protein families that recognize
acetylated lysine residues. A comprehensive screen against 32 bromodomains using the
BROMOscan® service revealed no significant off-target binding.[1][3][5][6] Furthermore, it was
found to be inactive against the BRD4 bromodomain 1 (BD1) in an HTRF assay.[1][5][6] Its
selectivity extends to other YEATS domain family members, YEATS2 and YEATSA4.[1][3][5]
While SR-0813 shares a core structure with some kinase inhibitors, a KINOMEscan profiling
against 468 kinases identified only a few potential off-targets, with the most significant, YSK4
(MAP3K19), having a binding affinity over 100 times weaker than for the ENL YEATS domain.

[113]

Experimental Workflow for Selectivity Profiling
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Caption: Workflow for assessing SR-0813 selectivity.

Detailed Experimental Protocols
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The comprehensive evaluation of SR-0813's selectivity involved several key experimental
methodologies:

« BROMOscan® Profiling: This is a competitive binding assay used to determine the
interaction of a test compound (SR-0813) with a panel of bromodomains. In this assay,
bromodomains are tagged and immobilized on a solid support. The ability of SR-0813 to
compete with a known ligand for binding to each bromodomain is measured. A lack of
displacement of the known ligand indicates that the test compound does not bind to that
particular bromodomain, thus demonstrating selectivity. For SR-0813, this was performed
against a panel of 32 bromodomains.[1][3][5]

 Homogeneous Time-Resolved Fluorescence (HTRF) Assay: HTRF is a proximity-based
assay that measures the binding of a protein to its substrate. In the context of SR-0813, this
assay was used to determine the IC50 values against ENL and AF9 YEATS domains.
Typically, a GST-tagged bromodomain is recognized by a donor fluorophore-coupled
antibody, and a biotinylated acetylated peptide substrate is recognized by an acceptor
fluorophore-coupled streptavidin.[8] When the bromodomain and substrate interact, the
donor and acceptor fluorophores are brought into close proximity, allowing for Fluorescence
Resonance Energy Transfer (FRET). An inhibitor like SR-0813 disrupts this interaction,
leading to a decrease in the FRET signal.

o Cellular Thermal Shift Assay (CETSA): CETSA is used to verify the engagement of a
compound with its target protein within a cellular environment. The principle is that a protein
becomes more thermally stable when a ligand is bound to it. In this assay, cells are treated
with the compound of interest (SR-0813) and then heated to various temperatures. The
amount of soluble protein remaining at each temperature is then quantified. A shift in the
melting temperature of the target protein in the presence of the compound indicates target
engagement. This method was used to determine the EC50 values for SR-0813 against ENL
and AF9 in cells.[1][3][5]

o KINOMEscan™ Profiling: This is a competitive binding assay similar to BROMOscan®, but
for screening against a large panel of kinases. A test compound is profiled for its ability to
compete with an immobilized active site-directed ligand for binding to the kinase. The
amount of kinase bound to the solid support is measured, and a reduced amount in the
presence of the test compound indicates binding. SR-0813 was screened against a panel of
468 kinases to assess its kinase selectivity.[1][3]
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SR-0813 Selectivity Profile
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Caption: SR-0813 demonstrates high selectivity for ENL/AF9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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